Cas no 2034208-18-7 (N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide)

• Product Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide
• CAS No: 2034208-18-7
• MF: C₂₂H₂₆N₆O
• MW: 390.481443881989
• CID: 5550035
• Update Time: 2025-07-09

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-(imidazol-1-ylmethyl)benzamide
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide

• Inchi： 1S/C22H26N6O/c29-22(18-3-1-16(2-4-18)14-27-12-9-23-15-27)24-19-7-10-28(11-8-19)21-13-20(25-26-21)17-5-6-17/h1-4,9,12-13,15,17,19H,5-8,10-11,14H2,(H,24,29)(H,25,26)
• InChI Key： UZHUZJKZVZKCHI-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2C=C(C3CC3)NN=2)CC1)(=O)C1=CC=C(CN2C=NC=C2)C=C1

Additional information on N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide

Compound Introduction: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide (CAS No. 2034208-18-7)

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034208-18-7, represents a novel molecular entity designed to interact with biological targets in a highly specific manner. Its structural composition, featuring a benzamide core linked to piperidine and imidazole moieties, positions it as a promising candidate for further exploration in drug discovery and development.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. In particular, the amide group can engage in hydrogen bonding interactions, which are critical for the binding affinity and selectivity of drug molecules. The presence of the 5-cyclopropyl-1H-pyrazol-3-yl substituent adds an additional layer of complexity to the compound's structure, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile. This substitution pattern is often employed to enhance binding interactions with target proteins, thereby improving the compound's efficacy.

The piperidine ring is another key structural feature that contributes to the compound's potential therapeutic applications. Piperidine derivatives are frequently found in approved drugs due to their favorable pharmacological properties, including good oral bioavailability and reduced toxicity. The incorporation of the piperidin-4-yl group into this compound suggests that it may exhibit similar advantages, making it a valuable scaffold for further medicinal chemistry optimization.

In recent years, there has been growing interest in the development of dual-targeting agents that can simultaneously interact with multiple biological pathways. The imidazole moiety in this compound, specifically the (1H-imidazol-1-yl)methyl group, is a common pharmacophore used in drug design due to its ability to bind to various protein targets. This feature opens up possibilities for the compound to exhibit synergistic effects when used in combination therapies. For instance, imidazole derivatives have been shown to interact with enzymes and receptors involved in inflammation, cancer, and infectious diseases.

The synthesis of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-[(1H-imidazol-1-yl)methyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group at the 5-position of the pyrazole ring is particularly challenging due to its strained three-membered ring structure. However, advances in synthetic methodologies have made it possible to incorporate such motifs into complex molecular architectures with high fidelity.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health conditions such as cardiovascular diseases and neurological disorders. The benzamide moiety appears to play a crucial role in mediating these interactions by forming stable hydrogen bonds with key residues in the target proteins.

The potential therapeutic applications of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yi]-4-[(1H-imidazol-l-methyl)]benzamide are further supported by computational studies that predict favorable binding affinities and selectivity profiles. Molecular docking simulations have been performed using various computational platforms to model the interactions between this compound and potential target proteins. These studies have provided valuable insights into the structural requirements necessary for optimal binding and have guided subsequent modifications aimed at enhancing its pharmacological properties.

In conclusion, N-[1-(5-cyclopropyl-lH-pyrazol-S-yi)The synthesis of N-[l-(cyclopropul-pyrazol-r-yi)]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of thc cyclopropul group at thc 5-position oI thc pyrazole ring is particularly challenging due tc its strained three-membered ring structure; however advances In synthetic methodologies have made It possible tc incorporate such motifs Into complex molecular architectures with high fidelity.